Cas no 1314743-49-1 (Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-)

• Product Name: Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-
• CAS No: 1314743-49-1
• MF: C₁₉H₂₃F₆N₃S
• MW: 439.4614
• MDL: MFCD31707553
• CID: 2952355
• Update Time: 2024-11-02

Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-双(三氟甲基)苯基]-3-[(1R,2R)-2-(吡咯烷-1-基)环己基]硫脲
• 1-[3，5-Bis(trifluoromethyl)phenyl]-3-[(1R，2R)-2-(pyrrolidin-1-yl)cyclohexyl]thiourea
• Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-
• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl)thiourea
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-pyrrolidin-1-ylcyclohexyl]thiourea
• D75408
• A935074
• 1-[3,5-Bis(trifluoromethyl)phenyl]-3-(2alpha-pyrrolizinocyclohexane-1beta-yl)thiou

• MDL： MFCD31707553
• Inchi： 1S/C19H23F6N3S/c20-18(21,22)12-9-13(19(23,24)25)11-14(10-12)26-17(29)27-15-5-1-2-6-16(15)28-7-3-4-8-28/h9-11,15-16H,1-8H2,(H2,26,27,29)/t15-,16-/m1/s1
• InChI Key： BSICYYMKFDEOFB-HZPDHXFCSA-N
• SMILES： S=C(N([H])C1C([H])=C(C(F)(F)F)C([H])=C(C(F)(F)F)C=1[H])N([H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 539
• XLogP3: 5.2
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas
• Catalysts and Inorganic Chemicals Catalysts